Cas no 127913-03-5 (1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)-)

• Product name: 1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)-
• CAS No: 127913-03-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 139536
• PubChem ID: 3035517

1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)-
• (1S,5R)-2-(2-hydroxyethyl)-5-(2-hydroxypropan-2-yl)cyclohex-2-en-1-ol
• 6-hydroxy-4-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol
• (1S,5R)-2-(2-hydroxyethyl)-5-(1-hydroxy-1-methylethyl)cyclohex-2-en-1-ol
• 1-Cyclohexene-1-ethanol, 6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R-trans)-
• CO 1408
• CO-1408
• [4R,(-)]-6α-Hydroxy-4β-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol
• [4R,6S,(-)]-4β-(1-Hydroxy-1-methylethyl)-6-hydroxy-1-cyclohexene-1-ethanol
• PD162078
• BRN 5330698
• trans-6-Hydroxy-4-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol
• 2-(1-hydroxyethyl)-5-(2-hydroxypropan-2-yl)cyclohex-2-en-1-ol
• 1-Cyclohexene-1-ethanol, 6-hydroxy-4-(1-hydroxy-1-methylethyl)-, trans-
• 127913-03-5
• (-)-6(S)-Hydroxy-4(R)-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol
• 2-(2-hydroxyethyl)-5-(2-hydroxypropan-2-yl)cyclohex-2-en-1-ol
• 103079-06-7
• DTXSID30908186
• CO/1408

• Inchi： InChI=1S/C11H20O3/c1-11(2,14)9-4-3-8(5-6-12)10(13)7-9/h3,9-10,12-14H,4-7H2,1-2H3/t9-,10+/m1/s1
• InChI Key： VSDYCFMYAPMHAC-ZJUUUORDSA-N
• SMILES： OCCC1=CC[C@@H](C(O)(C)C)C[C@@H]1O

Computed Properties

• Exact Mass: 200.141245
• Monoisotopic Mass: 200.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Tautomer Count: nothing
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.131
• Boiling Point: 339.1°C at 760 mmHg
• Flash Point: 160.9°C
• Refractive Index: 1.531